Cas no 161395-96-6 ((E)-4,4,5,5-Tetramethyl-2-(pent-1-en-1-yl)-1,3,2-dioxaborolane)

(E)-4,4,5,5-Tetramethyl-2-(pent-1-en-1-yl)-1,3,2-dioxaborolane structure
161395-96-6 structure
Product Name:(E)-4,4,5,5-Tetramethyl-2-(pent-1-en-1-yl)-1,3,2-dioxaborolane
CAS No:161395-96-6
MF:C11H21BO2
MW:196.094243764877
MDL:MFCD05663882
CID:92000
PubChem ID:329774382
Update Time:2025-04-18

(E)-4,4,5,5-Tetramethyl-2-(pent-1-en-1-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • (E)-4,4,5,5-Tetramethyl-2-(pent-1-en-1-yl)-1,3,2-dioxaborolane
    • 1-PENTENYL-1-BORONIC ACID, PINACOL ESTER
    • TRANS-1-PENTENYL-1-BORONIC ACID PINACOL ESTER
    • TRANS-1-PENTENYLBORONIC ACID PINACOL ESTER
    • TRANS-4,4,5,5-TETRAMETHYL-2-PENT-1-ENYL-1,3,2-DIOXABOROLANE
    • trans-1-Pentenylboronic acid pinacol ester, E-2-(1-Pentenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • (E)-1-Pentenylboronic acid pinacol ester
    • 4,4,5,5-tetramethyl-2-[(E)-pent-1-enyl]-1,3,2-dioxaborolane
    • E-Penten-1-ylboronic acid, pinacol ester
    • E-2-(1-PENTENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • trans-1-Penten-1-ylboronic acid pinacol ester
    • TRANS-1-
    • E-Penten-1-ylboronic acid,pinacol ester
    • (E)-1-Pentenylboronic acid pinacol ester, 98%
    • trans-1-Penten-1-ylboronic acid pinacol ester 97%
    • trans-1-Penten-1-ylboronic acid pinacol ester, 97%
    • DTXSID00570091
    • IMIHEZMTQOARIK-CMDGGOBGSA-N
    • 1-Pentenyl-1-boronic acid pinacol ester
    • trans-1-Penten-1-ylboronic acid pinacol ester, AldrichCPR
    • CS-0152593
    • J-009823
    • AKOS015910439
    • (E)-2-(1-Pentenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • (E)-1-Pentene-1-boronic Acid Pinacol Ester
    • 161395-96-6
    • (E)-pent-1-enylboronic acid pinacol ester
    • MFCD05663882
    • 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(1E)-1-penten-1-yl-
    • 1-PENTENYL-1-BORONIC ACID,PINACOL ESTER
    • 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(1E)-1-pentenyl-
    • (e)-4,4,5,5-tetramethyl-2-(pent-1-enyl)-1,3,2-dioxaborolane
    • SCHEMBL1628914
    • SCHEMBL2063732
    • 4,4,5,5-TETRAMETHYL-2-[(1E)-PENT-1-EN-1-YL]-1,3,2-DIOXABOROLANE
    • DTXCID90520863
    • MDL： MFCD05663882
    • Inchi： 1S/C11H21BO2/c1-6-7-8-9-12-13-10(2,3)11(4,5)14-12/h8-9H,6-7H2,1-5H3/b9-8+
    • InChI Key： IMIHEZMTQOARIK-CMDGGOBGSA-N
    • SMILES： O1B(/C=C/CCC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 196.16300
  • Monoisotopic Mass: 196.16346
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: liquid
  • Density: 0.884 g/mL at 25 °C
  • Boiling Point: 110-111 °C/28 mmHg
  • Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
  • Refractive Index: n20/D 1.441
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 18.46000
  • LogP: 2.97410
  • Solubility: Not determined

(E)-4,4,5,5-Tetramethyl-2-(pent-1-en-1-yl)-1,3,2-dioxaborolane Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

(E)-4,4,5,5-Tetramethyl-2-(pent-1-en-1-yl)-1,3,2-dioxaborolane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(E)-4,4,5,5-Tetramethyl-2-(pent-1-en-1-yl)-1,3,2-dioxaborolane Pricemore >>

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